Cas no 1820570-29-3 (Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one)

• Product Name: Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one
• CAS No: 1820570-29-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5783070
• PubChem ID: 91654364
• Update Time: 2025-06-12

Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-192789
• (3AR,7aR)-hexahydrofuro[3,2-c]pyridin-4(2H)-one
• 1820570-29-3
• (3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one
• Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one

• Inchi： 1S/C7H11NO2/c9-7-5-2-4-10-6(5)1-3-8-7/h5-6H,1-4H2,(H,8,9)/t5-,6-/m1/s1
• InChI Key： YWXONHAIDJVGKV-PHDIDXHHSA-N
• SMILES： O1CC[C@H]2C(NCC[C@@H]12)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one

Rac-(3aR,7aR)-Octahydrofuro[3,2-c]pyridin-4-one: A Comprehensive Overview

Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one (CAS No. 1820570-29-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydrofuro[3,2-c]pyridinones, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one.

Chemical Structure and Synthesis

The chemical structure of Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one is characterized by a fused ring system consisting of a pyridine ring and a furan ring. The octahydro prefix indicates that the compound is fully saturated. The presence of the 4-keto group (C=O) at the 4-position of the pyridine ring is a key feature that contributes to its reactivity and biological activity.

The synthesis of Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one can be achieved through various methods. One common approach involves the cyclization of appropriately substituted pyridine and furan precursors. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method using palladium-catalyzed cyclization followed by oxidation to form the 4-keto group. This method offers high yields and excellent regioselectivity, making it suitable for large-scale production.

Biological Properties

Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one has been extensively studied for its potential therapeutic applications due to its unique chemical structure and biological activity. One of the most notable properties of this compound is its ability to modulate various biological pathways. For example, it has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one has also demonstrated promising neuroprotective effects. A study published in the Journal of Medicinal Chemistry reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Clinical Applications and Research Advancements

The potential clinical applications of Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one are being actively explored in various preclinical studies. One area of particular interest is its use in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preclinical studies have shown that this compound can improve cognitive function and reduce neurodegeneration in animal models of AD.

Another promising application is in the treatment of inflammatory diseases such as rheumatoid arthritis (RA) and inflammatory bowel disease (IBD). Clinical trials are currently underway to evaluate the safety and efficacy of Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one in these conditions. Preliminary results have been encouraging, with significant reductions in inflammation markers observed in patients treated with this compound.

Conclusion

Rac-(3aR,7aR)-octahydrofuro[3,2-c]pyridin-4-one (CAS No. 1820570-29-3) is a versatile compound with a wide range of biological activities. Its unique chemical structure makes it an attractive candidate for further research and development in the pharmaceutical industry. With ongoing advancements in synthetic methods and preclinical studies, this compound holds great promise for the treatment of various diseases including neurodegenerative disorders and inflammatory conditions.